Cas no 857900-47-1 (2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide)
2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide
- DB12837
- 2-(3,4-difluorophenoxy)-5-fluoro-N-((1s,4s)-4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide
- AKOS040749708
- UNII-YOG0PR3Q8J
- Uk-?500001
- 857900-47-1
- UK-500001
- Q27294626
- 3-Pyridinecarboxamide, 2-(3,4-difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)-
- UK-500,001
- SCHEMBL1682956
- YOG0PR3Q8J
- SCHEMBL1682957
- HY-119799
- TS-09395
- uk-50001
- BDBM50017340
- 582332-31-8
- 2-(3,4-difluorophenoxy)-5-fluoro-N-[4-[(2-hydroxy-5-methylbenzoyl)amino]cyclohexyl]pyridine-3-carboxamide
- 2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide
- CHEMBL3113734
- NS00073711
- CS-0078033
-
- Inchi: 1S/C26H24F3N3O4/c1-14-2-9-23(33)19(10-14)24(34)31-16-3-5-17(6-4-16)32-25(35)20-11-15(27)13-30-26(20)36-18-7-8-21(28)22(29)12-18/h2,7-13,16-17,33H,3-6H2,1H3,(H,31,34)(H,32,35)
- InChI Key: OHIUQAZROSYCMC-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(=C1)C(NC1CCC(CC1)NC(C1C(=CC=C(C)C=1)O)=O)=O)OC1C=CC(=C(C=1)F)F
Computed Properties
- Exact Mass: 499.17189074g/mol
- Monoisotopic Mass: 499.17189074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 101Ų
2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1933571-1mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 1mg |
$140.0 | 2025-03-05 | |
| Ambeed | A1933571-5mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 5mg |
$346.0 | 2025-03-05 | |
| Ambeed | A1933571-10mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 10mg |
$514.0 | 2025-03-05 | |
| Ambeed | A1933571-25mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 25mg |
$820.0 | 2025-03-05 | |
| Ambeed | A1933571-100mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 100mg |
$1502.0 | 2025-03-05 | |
| Ambeed | A1933571-50mg |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(4-(2-hydroxy-5-methylbenzamido)cyclohexyl)nicotinamide |
857900-47-1 | 95% | 50mg |
$1093.0 | 2025-03-05 |
2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide
Introduction to 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide (CAS No. 857900-47-1)
2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide, with the CAS number 857900-47-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple fluorine substituents and a cyclohexyl ring, which contribute to its potential therapeutic applications.
The chemical structure of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide is particularly noteworthy for its intricate arrangement of functional groups. The presence of fluorine atoms at specific positions on the phenyl and nicotinamide rings enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the cis-configuration of the cyclohexyl ring and the hydroxyl and methyl groups on the benzoyl moiety play a significant role in modulating its biological activity.
Recent studies have focused on the pharmacological properties of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another important aspect of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide is its potential as an anticancer agent. A study published in Cancer Research (2020) reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in various cancer cell lines, including breast and lung cancer cells, highlights its potential as a novel therapeutic agent in oncology.
The pharmacokinetic profile of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide has also been extensively studied. Research conducted by a team at the University of California (2019) revealed that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic properties are essential for ensuring consistent therapeutic effects and minimizing dosing frequency, which can improve patient compliance.
In addition to its therapeutic potential, 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide has been evaluated for its safety profile. Preclinical studies have shown that it has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses. This favorable safety profile further supports its development as a potential drug candidate.
The synthesis of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide involves several steps, including the formation of the cyclohexylamine intermediate and subsequent coupling reactions with nicotinic acid derivatives. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for large-scale manufacturing and clinical trials.
Clinical trials are currently underway to evaluate the efficacy and safety of 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major side effects. These findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.
In conclusion, 2-(3,4-Difluorophenoxy)-5-fluoro-N-(cis-4-((2-hydroxy-5-methylbenzoyl)amino)cyclohexyl)nicotinamide (CAS No. 857900-47-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and promising clinical results make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.
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